Cas no 2169121-43-9 (1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one)

• Product Name: 1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one
• CAS No: 2169121-43-9
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6411943
• PubChem ID: 165507390
• Update Time: 2025-05-26

1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one
• EN300-1296697
• 1-[4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-yl]ethan-1-one
• 2169121-43-9

• Inchi： 1S/C11H10N2O3/c1-7(14)11-10(16)6-13(12-11)8-2-4-9(15)5-3-8/h2-6,15-16H,1H3
• InChI Key： LGWVRNRSYJHSLV-UHFFFAOYSA-N
• SMILES： OC1=CN(C2C=CC(=CC=2)O)N=C1C(C)=O

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one

Comprehensive Overview of 1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one (CAS No. 2169121-43-9)

1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one (CAS No. 2169121-43-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its hydroxyphenyl and pyrazole moieties, is often studied for its role in drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its bioactive potential, especially in contexts like anti-inflammatory and antioxidant applications, aligning with current trends in precision medicine and natural product derivatives.

The molecular structure of 1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one features a pyrazole ring substituted with hydroxyl groups, which enhances its solubility and reactivity in biological systems. This makes it a promising candidate for drug formulation and targeted therapy. Recent studies have highlighted its potential in modulating enzymatic pathways, a topic of high interest in cancer research and neurodegenerative disease studies. The compound’s CAS No. 2169121-43-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

In the context of green chemistry, 1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one is also being investigated for its environmentally friendly synthesis methods. With growing demand for sustainable pharmaceutical production, researchers are optimizing its synthesis to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). Such advancements are often discussed in forums focusing on green solvents and catalytic efficiency.

Another area of interest is the compound’s potential in cosmeceuticals. The hydroxyl groups in its structure suggest possible benefits for skin health, such as anti-aging and UV protection. These properties resonate with consumer trends favoring natural skincare ingredients, a rapidly expanding market segment. Searches for "pyrazole derivatives in cosmetics" or "hydroxyphenyl compounds for skincare" have surged, indicating public curiosity about its non-pharmaceutical uses.

From a technical perspective, the spectroscopic characterization of CAS No. 2169121-43-9 is well-documented, with NMR and mass spectrometry data aiding in its identification and purity assessment. This is critical for quality control in pharmaceutical manufacturing, where impurities can significantly impact efficacy. Analytical chemists frequently reference these datasets when developing high-throughput screening protocols or QC/QA workflows.

In summary, 1-4-hydroxy-1-(4-hydroxyphenyl)-1H-pyrazol-3-ylethan-1-one represents a multifaceted compound with applications spanning drug development, sustainable chemistry, and cosmeceuticals. Its CAS No. 2169121-43-9 serves as a key identifier for researchers and industry professionals navigating its diverse potential. As scientific inquiry evolves, this compound is poised to remain at the forefront of innovative biomedical solutions and eco-conscious industrial practices.